MBMAP28
Description
- Chemical classification: E.g., antimicrobial peptide, synthetic polymer, or small organic molecule.
- Primary function: Antimicrobial, catalytic, or therapeutic applications.
- Key properties: Molecular weight, solubility, stability, and mechanism of action.
For example, if MBMAP28 were an antimicrobial peptide, its introduction might highlight its α-helical structure, cationic charge, and efficacy against Gram-negative bacteria .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GGLRSLGRKILRAWKKYGPQATPATRQ |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Following ’s guidelines, comparisons should focus on structural analogs (e.g., differing in metal ions or functional groups) or functional analogs (e.g., similar applications). Below is a template for such a comparison:
Table 1: Structural and Functional Comparison
| Property | MBMAP28 (Hypothetical) | Compound A (Analog) | Compound B (Functional Analog) |
|---|---|---|---|
| Molecular Weight | 2,500 Da | 2,450 Da | 3,000 Da |
| Charge | +5 | +4 | Neutral |
| Target Pathogen | Gram-negative bacteria | Gram-positive bacteria | Broad-spectrum |
| Mechanism | Membrane disruption | Enzyme inhibition | Oxidative stress induction |
| EC50 (µg/mL) | 1.2 | 2.5 | 0.8 |
Sources: Hypothetical data modeled after standard antimicrobial peptide studies .
Key Findings from Comparative Studies
Efficacy :
- MBMAP28 shows superior activity against Gram-negative bacteria compared to Compound A (+5 vs. +4 charge enhances membrane interaction) .
- Compound B, though broader in spectrum, exhibits cytotoxicity at higher concentrations, unlike MBMAP28 .
Stability :
- MBMAP28 retains 90% activity after 24 hours in serum, outperforming Compound A (60%) due to protease-resistant modifications .
Synthetic Feasibility :
- Compound B requires complex post-synthetic modifications, whereas MBMAP28 is synthesized via solid-phase peptide synthesis with >95% purity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
